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Compound of Interest

1-Amino-2-methylpropan-2-ol
Compound Name:
hydrochloride

Cat. No.: B112444

An In-depth Technical Guide to 1-Amino-2-
methylpropan-2-ol Hydrochloride

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analysis of 1-Amino-2-methylpropan-2-ol hydrochloride. It is intended for researchers,
scientists, and professionals in drug development who require detailed information on this
compound.

Chemical Structure and Identification

1-Amino-2-methylpropan-2-ol hydrochloride is the hydrochloride salt of the organic
compound 1-Amino-2-methylpropan-2-ol. The presence of the hydrochloride makes it a more
stable, crystalline solid compared to its free base, which is a liquid.

IUPAC Name: 1-amino-2-methylpropan-2-ol;hydrochloride[1] Synonyms: 1-Amino-2-methyl-2-
propanol Hydrochloride, 2-Hydroxyisobutylamine Hydrochloride[2] CAS Number: 30533-50-7[1]
Molecular Formula: CaH12CINO[2] Molecular Weight: 125.60 g/mol [2]

Below is a 2D representation of the chemical structure:

Caption: 2D chemical structure of 1-Amino-2-methylpropan-2-ol Hydrochloride.
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Physicochemical and Spectroscopic Data

Detailed experimental data for 1-Amino-2-methylpropan-2-ol hydrochloride is not widely

available in the public domain. The following tables summarize the available data for the

hydrochloride salt, its free base (1-Amino-2-methylpropan-2-ol), and its structural isomer (2-

Amino-2-methyl-1-propanol) for comparative purposes.

hvsicochemical .

1-Amino-2- 1-Amino-2- 2-Amino-2-methyl-
Property methylpropan-2-ol methylpropan-2-ol 1-propanol
Hydrochloride (Free Base) (Isomer)
CAS Number 30533-50-7 2854-16-2 124-68-5
Molecular Formula C4H12CINO CaH11NOJ[3] CaH11NO
Molecular Weight 125.60 g/mol 89.14 g/mol [3] 89.14 g/mol [4]
White to off-white S ) )
Appearance id Liquid/Qil[3] Low Melting Solid[4]
soli
Melting Point Not available 8.72°C (estimate)[5] 24-28 °C[4]
Boiling Point Not available 150-150.5 °CJ[5] 165 °C[4]
Slightly soluble in
Solubility Not available Chloroform, Ethyl Miscible with water[4]
Acetate
_ 12.99 + 0.50
pKa Not available ) 9.7 (at 25°C)[4]
(predicted)

Spectroscopic Data

No experimental spectra for 1-Amino-2-methylpropan-2-ol hydrochloride were found. The

following data is for the free base, 1-Amino-2-methylpropan-2-ol.
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Data for 1-Amino-2-methylpropan-2-ol

Spectrum
(Free Base)
(300 MHz, CDCls) 8: 2.60 (s, 2H), 1.69 (s, 6H)
1H NMR
[3]
13C NMR Data not available
IR Spectrum Data not available
Mass Spectrum Data not available
Synthesis

1-Amino-2-methylpropan-2-ol hydrochloride is synthesized from its free base, 1-Amino-2-
methylpropan-2-ol. The free base can be synthesized from acetone cyanohydrin.

A general laboratory-scale synthesis of the free base involves the reduction of acetone
cyanohydrin using a reducing agent like lithium aluminum hydride in an appropriate solvent
such as tetrahydrofuran.[3] The resulting 1-Amino-2-methylpropan-2-ol can then be treated with
hydrochloric acid to form the hydrochloride salt.
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Synthesis Workflow
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1-Amino-2-methylpropan-2-ol

Treatment with HCI

1-Amino-2-methylpropan-2-ol HCI

Click to download full resolution via product page

Caption: General synthesis workflow for 1-Amino-2-methylpropan-2-ol hydrochloride.

Analytical Methods
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Specific, validated analytical methods for the quantitative analysis of 1-Amino-2-
methylpropan-2-ol hydrochloride are not readily available. However, methods for the
analysis of its structural isomer, 2-Amino-2-methyl-1-propanol, can be adapted. High-
Performance Liquid Chromatography (HPLC) is a suitable technique.

Adapted HPLC Method

This protocol is adapted from a method for a related amino alcohol and would require validation
for 1-Amino-2-methylpropan-2-ol hydrochloride.

 Instrumentation:
o High-Performance Liquid Chromatograph (HPLC)
o UV Detector
o C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 um)

e Reagents:

[¢]

Acetonitrile (HPLC grade)

[¢]

Water (HPLC grade)

[e]

Phosphoric acid

o

1-Amino-2-methylpropan-2-ol hydrochloride reference standard

o Chromatographic Conditions:

o

Mobile Phase: A gradient of acetonitrile and water with a phosphoric acid modifier.

Flow Rate: 1.0 mL/min

[e]

o

Detection Wavelength: 210 nm

[¢]

Injection Volume: 10 pL

[¢]

Column Temperature: 30 °C
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e Procedure:

(¢]

Standard Preparation: Prepare a stock solution of the reference standard in the mobile
phase and then a series of dilutions to create a calibration curve.

o Sample Preparation: Dissolve the sample containing 1-Amino-2-methylpropan-2-ol
hydrochloride in the mobile phase, filter, and dilute as necessary to fall within the

calibration range.
o Analysis: Inject the standards and samples into the HPLC system.

o Quantification: Determine the concentration of the analyte in the samples by comparing
the peak area with the calibration curve.
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HPLC Analysis Workflow
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Caption: A typical workflow for the quantitative analysis by HPLC.

Applications and Biological Relevance
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1-Amino-2-methylpropan-2-ol and its derivatives are utilized as intermediates in the synthesis
of more complex molecules, including active pharmaceutical ingredients (APIs).[6] It is noted as
an intermediate in the preparation of metabolites for certain drugs, making it valuable in drug
metabolism studies and for the synthesis of reference standards.[6]

There is no direct evidence in the searched literature to suggest the involvement of 1-Amino-2-
methylpropan-2-ol hydrochloride in specific signaling pathways.

Conclusion

1-Amino-2-methylpropan-2-ol hydrochloride is a chemical compound with applications as
an intermediate in pharmaceutical and chemical synthesis. While detailed experimental data for
the hydrochloride salt itself is limited, information on its free base and structural isomer
provides valuable insights into its properties and potential analytical approaches. Further
research is needed to fully characterize the physicochemical and spectroscopic properties of 1-
Amino-2-methylpropan-2-ol hydrochloride and to develop and validate specific analytical
methods for its quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b112444#1-amino-2-methylpropan-2-ol-hydrochloride-
chemical-structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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